methyl 4-{[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)oxy]methyl}benzenecarboxylate

Specification

• CAS No.: 339011-73-3
• Molecular Formula: C17H13NO5
• Molecular Weight: 311.29 g/mol
• IUPAC Name: methyl 4-[(1,3-dioxoisoindol-2-yl)oxymethyl]benzoate
• Standard InChI: InChI=1S/C17H13NO5/c1-22-17(21)12-8-6-11(7-9-12)10-23-18-15(19)13-4-2-3-5-14(13)16(18)20/h2-9H,10H2,1H3
• Standard InChI Key: WDWPUOCISOEHHR-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)CON2C(=O)C3=CC=CC=C3C2=O
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CON2C(=O)C3=CC=CC=C3C2=O

Introduction

Methyl 4-{[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)oxy]methyl}benzenecarboxylate is an organic compound with several alternative names and identifiers in chemical databases. As with many complex organic molecules, it can be referenced through multiple systematic naming conventions and unique identifiers to ensure precise identification across research platforms.

Basic Identifiers

The compound is uniquely identified through the following standard identifiers:

Identifier Type	Value
CAS Registry Number	339011-73-3
Molecular Formula	C₁₇H₁₃NO₅
Molecular Weight	311.29 g/mol
IUPAC Name	methyl 4-[(1,3-dioxoisoindol-2-yl)oxymethyl]benzoate
Standard InChI	InChI=1S/C17H13NO5/c1-22-17(21)12-8-6-11(7-9-12)10-23-18-15(19)13-4-2-3-5-14(13)16(18)20/h2-9H,10H2,1H3
Standard InChIKey	WDWPUOCISOEHHR-UHFFFAOYSA-N

This compound is also known by its synonym methyl 4-[(1,3-dioxoisoindol-2-yl)oxymethyl]benzoate in the scientific literature.

Chemical Classification

The compound belongs to the class of N-substituted isoindolinones with an ester functional group. Its structure contains:

• An isoindoline-1,3-dione (phthalimide) moiety

• An ether linkage (oxygen bridge)

• A methyl benzoate group

• A methylene bridge connecting the aromatic ring to the phthalimide via an oxygen atom

This arrangement of functional groups creates a molecule with distinct chemical reactivity patterns and physical properties, making it relevant for specialized chemical applications.

Physical and Chemical Properties

Understanding the physical and chemical properties of this compound is essential for its proper handling, storage, and application in research settings. The available data reveals several important characteristics that define its behavior under various conditions.

Physical Properties

Property	Value
Physical State	Solid (at standard conditions)
Melting Point	172-174°C
Appearance	Crystalline solid
Solubility	Limited water solubility due to aromatic rings
Molecular Weight	311.29 g/mol

Structural Features

The structure of methyl 4-{[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)oxy]methyl}benzenecarboxylate comprises several key features that determine its chemical reactivity and physical properties:

• The isoindoline-1,3-dione ring system provides a rigid, planar structure

• The ether linkage (N-O-CH₂) creates a flexible connection between the two aromatic systems

• The methyl ester group offers a site for potential hydrolysis reactions

• The methylene bridge (CH₂) connecting the benzoate moiety to the phthalimide via oxygen introduces flexibility in the molecular conformation

This structural arrangement suggests potential for interactions with biological systems through hydrogen bonding and π-stacking interactions, which may be relevant for pharmaceutical applications.

Supplier	Product Information
Matrix Scientific	Product Number: 045256, Purity: >95%
Wuhan Chemwish Technology Co., Ltd	Available for research purposes
Zhuhai Aobokai Biomedical Technology Co., Ltd	Available for research purposes
VulcanChem	Available for research purposes

Quantity	Approximate Price (USD)
500 mg	$244
1 g	$304
5 g	$698

This pricing structure reflects the specialized nature of the compound and the complexity of its synthesis, positioning it as a specialty chemical for research applications rather than a bulk industrial compound.

Safety Aspect	Information
Hazard Class	IRRITANT
Recommended Use	For research use only. Not for human or veterinary use.
Storage	Store in cool, dry conditions away from incompatible materials
Handling	Use appropriate personal protective equipment (PPE)

Protective Measures

Standard laboratory safety procedures should be followed when handling this compound:

• Use of appropriate personal protective equipment, including gloves, lab coat, and eye protection

• Handling in a well-ventilated area or fume hood

• Avoiding contact with skin, eyes, and respiratory system

• Proper disposal according to local regulations for chemical waste

These precautions are standard for research chemicals classified as irritants and should be incorporated into laboratory safety protocols.